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Compound of Interest

Compound Name:
Cyclopropanecarboxylic

acid;chloride

Cat. No.: B14115079 Get Quote

Technical Support Center:
Cyclopropanecarbonyl Chloride
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of cyclopropanecarbonyl chloride.

Frequently Asked Questions (FAQs)
Q1: What is cyclopropanecarbonyl chloride and why is it considered highly reactive?

Cyclopropanecarbonyl chloride (CPCC) is an acyl chloride featuring a cyclopropyl group.[1] Its

high reactivity stems from the strained three-membered ring and the presence of the acyl

chloride functional group.[1] This combination makes it a valuable reagent in organic synthesis,

particularly for introducing the cyclopropyl moiety into molecules, but also necessitates careful

handling.[1][2][3]

Q2: What are the primary hazards associated with cyclopropanecarbonyl chloride?

Cyclopropanecarbonyl chloride is a flammable, corrosive, and toxic liquid.[3][4][5][6] It reacts

violently with water, producing hydrogen chloride gas, which is a respiratory irritant.[1][5] The

compound can cause severe skin burns and eye damage upon contact.[1][3][5][6] Inhalation

may lead to respiratory irritation, and ingestion is harmful.[1][5]
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Q3: What are the proper storage conditions for cyclopropanecarbonyl chloride?

To ensure stability and safety, cyclopropanecarbonyl chloride should be stored in a cool, dry,

and well-ventilated area, away from heat, sparks, and open flames.[4][5][7][8] It is

recommended to store it under an inert atmosphere (e.g., argon or nitrogen) and at refrigerated

temperatures (2-8°C).[4][9] The container should be kept tightly sealed to prevent contact with

moisture.[4][7][8][10]

Q4: What materials are incompatible with cyclopropanecarbonyl chloride?

Cyclopropanecarbonyl chloride is incompatible with a range of substances, including:

Water[1][5]

Strong bases[7][11][12]

Strong oxidizing agents[7][11][12]

Alcohols[7][11][12]

Amines[5]

Metals[5]

Contact with these materials can lead to vigorous or violent reactions.[5]

Troubleshooting Guide
Problem: I observe fumes being released from my container of cyclopropanecarbonyl chloride.

Possible Cause: The container may not be properly sealed, allowing the chemical to react

with moisture in the air, producing hydrogen chloride gas.[1]

Solution: In a well-ventilated fume hood, carefully check that the container is tightly sealed. If

the fuming persists, the integrity of the chemical may be compromised. It should be

quenched and disposed of according to the appropriate protocol.
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Problem: My reaction involving cyclopropanecarbonyl chloride is proceeding too vigorously and

is difficult to control.

Possible Cause: The reaction temperature may be too high, or the addition of

cyclopropanecarbonyl chloride may be too rapid. These reactions are often exothermic.

Solution: Ensure the reaction is being conducted in a vessel with adequate cooling, such as

an ice bath. Add the cyclopropanecarbonyl chloride dropwise to maintain control over the

reaction rate and temperature.[13]

Problem: I have spilled a small amount of cyclopropanecarbonyl chloride in the fume hood.

Possible Cause: Accidental spillage during handling.

Solution: For minor spills, absorb the material with an inert, dry absorbent such as sand,

vermiculite, or earth.[4][5][14] Use non-sparking tools to collect the absorbed material and

place it in a suitable, labeled container for hazardous waste disposal.[4][5] Do not use water

to clean the spill as it will react violently.[5] Ensure proper personal protective equipment

(PPE) is worn throughout the cleanup process.[4][5]

Quantitative Data Summary
Property Value Reference

Molecular Formula C₄H₅ClO [6][15]

Molecular Weight 104.53 g/mol [6][15]

Boiling Point 119 °C [9]

Density 1.152 g/mL at 25 °C [9]

Refractive Index n20/D 1.452 [9]

Storage Temperature 2-8°C [9]

Experimental Protocols
Protocol 1: Quenching of Excess Cyclopropanecarbonyl Chloride with Water
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This protocol describes the safe neutralization of excess cyclopropanecarbonyl chloride by

converting it to cyclopropanecarboxylic acid.

Materials:

Excess cyclopropanecarbonyl chloride

Ice-cold water

Large beaker or flask

Stir bar and stir plate

Ice bath

Appropriate PPE (chemical-resistant gloves, safety goggles, face shield, lab coat)

Procedure:

In a chemical fume hood, place a beaker containing ice-cold water in an ice bath. The

volume of water should be at least 10 times the volume of the acyl chloride to be quenched.

With vigorous stirring, slowly and dropwise add the excess cyclopropanecarbonyl chloride to

the cold water.[13] Caution: This reaction is exothermic and will release hydrogen chloride

gas. Maintain a slow addition rate to control the reaction.[7]

After the addition is complete, continue stirring the mixture for at least 30 minutes to ensure

complete hydrolysis.

The resulting solution of cyclopropanecarboxylic acid and hydrochloric acid should be

neutralized with a suitable base (e.g., sodium bicarbonate) before disposal.

Dispose of the neutralized aqueous waste in a properly labeled hazardous waste container

according to local regulations.[13]

Protocol 2: Quenching of Excess Cyclopropanecarbonyl Chloride with Methanol
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This protocol converts the excess acyl chloride to its corresponding methyl ester, which may be

beneficial for certain purification strategies.

Materials:

Excess cyclopropanecarbonyl chloride

Anhydrous methanol

A weak base (e.g., triethylamine or pyridine) - optional

Flask

Ice bath

Stir bar and stir plate

Appropriate PPE

Procedure:

In a chemical fume hood, cool a flask containing anhydrous methanol (at least 10 molar

equivalents relative to the excess acyl chloride) in an ice bath. If using a base, add it to the

methanol.

Slowly add the excess cyclopropanecarbonyl chloride to the cold methanol solution with

stirring.

Once the addition is complete, remove the ice bath and stir the mixture at room temperature

for 30 minutes to ensure the reaction goes to completion.[5]

The resulting solution containing the methyl ester can then be worked up as required by the

experimental procedure or disposed of as hazardous waste.
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Caption: Workflow for Quenching Cyclopropanecarbonyl Chloride.
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Caption: Hazard and Reactivity Profile of Cyclopropanecarbonyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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